Cas no 1179808-97-9 (2-Bromo-6-fluoro-4-hydroxybenzenesulfonyl chloride)

• Product Name: 2-Bromo-6-fluoro-4-hydroxybenzenesulfonyl chloride
• CAS No: 1179808-97-9
• MF: C₆H₃BrClFO₃S
• MW: 289.506622552872
• CID: 4976173
• Update Time: 2025-06-07

2-Bromo-6-fluoro-4-hydroxybenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-fluoro-4-hydroxybenzenesulfonyl chloride

• Inchi： 1S/C6H3BrClFO3S/c7-4-1-3(10)2-5(9)6(4)13(8,11)12/h1-2,10H
• InChI Key： FDLPEACZYXWFLE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1S(=O)(=O)Cl)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 278
• XLogP3: 2.4
• Topological Polar Surface Area: 62.8

Additional information on 2-Bromo-6-fluoro-4-hydroxybenzenesulfonyl chloride

Introduction to 2-Bromo-6-fluoro-4-hydroxybenzenesulfonyl chloride (CAS No. 1179808-97-9)

2-Bromo-6-fluoro-4-hydroxybenzenesulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1179808-97-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of arylsulfonyl chlorides, which are widely utilized as key intermediates in the synthesis of various biologically active molecules. The structural features of this compound, including the presence of both bromine and fluoro substituents, make it a versatile building block for further chemical modifications and functionalization.

The bromine and fluoro groups in 2-Bromo-6-fluoro-4-hydroxybenzenesulfonyl chloride contribute to its unique reactivity and make it particularly valuable in medicinal chemistry. These substituents can influence the electronic properties of the aromatic ring, thereby affecting the compound's interaction with biological targets. The hydroxy group and the sulfonyl chloride moiety further enhance its utility as a synthetic precursor, enabling various transformations such as nucleophilic substitution reactions, which are commonly employed in drug discovery processes.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Arylsulfonyl chlorides, including 2-Bromo-6-fluoro-4-hydroxybenzenesulfonyl chloride, serve as crucial intermediates in the synthesis of sulfonamides. These compounds have been extensively studied for their potential applications in treating various diseases, including infectious diseases, cancer, and inflammatory conditions. The introduction of fluorine atoms into the molecular structure often enhances metabolic stability and bioavailability, making such derivatives more attractive for therapeutic use.

One of the most compelling aspects of 2-Bromo-6-fluoro-4-hydroxybenzenesulfonyl chloride is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By serving as a precursor for sulfonamide-based inhibitors, this compound contributes to the design of molecules that can selectively target and inhibit aberrant kinase activity. Several recent studies have highlighted the importance of fluorinated arylsulfonyl chlorides in enhancing the potency and selectivity of kinase inhibitors, underscoring the significance of 2-Bromo-6-fluoro-4-hydroxybenzenesulfonyl chloride in modern drug discovery.

The synthesis of 2-Bromo-6-fluoro-4-hydroxybenzenesulfonyl chloride typically involves multi-step organic transformations starting from readily available aromatic precursors. The process often includes halogenation reactions to introduce the bromine atom, followed by fluorination to incorporate the fluoro group. The hydroxyl group is then converted into a sulfonyl chloride using reagents such as phosphorus pentachloride (PCl₅) or thionyl chloride (SOCl₂). These synthetic routes highlight the compound's versatility and its potential for further functionalization.

In addition to its applications in pharmaceutical research, 2-Bromo-6-fluoro-4-hydroxybenzenesulfonyl chloride has found utility in materials science and agrochemical research. Its structural motifs are often employed in designing advanced materials with specific electronic properties or in developing novel agrochemicals that exhibit improved efficacy and environmental safety. The ability to modify its structure through various chemical reactions makes it a valuable tool for researchers seeking to explore new chemical space.

Recent advancements in computational chemistry have further enhanced our understanding of how 2-Bromo-6-fluoro-4-hydroxybenzenesulfonyl chloride behaves in different chemical environments. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective derivatives with optimized pharmacokinetic profiles. These computational approaches complement experimental efforts by predicting potential binding modes and highlighting key structural features that contribute to biological activity.

The industrial production of 2-Bromo-6-fluoro-4-hydroxybenzenesulfonyl chloride is carefully optimized to ensure high yield and purity, meeting the stringent requirements of pharmaceutical applications. Manufacturers employ advanced purification techniques such as recrystallization or chromatography to isolate the compound from reaction mixtures. Quality control measures are implemented at every stage to guarantee consistency and reliability for downstream applications.

The future prospects for 2-Bromo-6-fluoro-4-hydroxybenzenesulfonyl chloride are promising, with ongoing research exploring new synthetic pathways and expanding its applications across different scientific domains. As drug discovery continues to evolve, this compound is likely to remain a cornerstone intermediate in the development of novel therapeutic agents. Its unique structural features and reactivity make it an indispensable tool for chemists and biologists working at the intersection of chemistry and medicine.